Cas no 2615-71-6 (Methyl 5-hydroxy-3-methylbenzoate)

Methyl 5-hydroxy-3-methylbenzoate structure
2615-71-6 structure
Product Name:Methyl 5-hydroxy-3-methylbenzoate
CAS No:2615-71-6
Molecular Formula:C9H10O3
Molecular Weight:166.1739
MDL:MFCD11007825
CID:1025942
PubChem ID:14288744

Methyl 5-hydroxy-3-methylbenzoate Properties

Names and Identifiers

    • Methyl 3-hydroxy-5-methylbenzoate
    • DTXSID80558478
    • Methyl3-hydroxy-5-methylbenzoate
    • 2615-71-6
    • MFCD11007825
    • AT19448
    • methyl 3-hydroxy-5-methyl-benzoate
    • CS-0195570
    • Methyl 5-hydroxy-3-methylbenzoate
    • Benzoic acid, 3-hydroxy-5-methyl-, methyl ester
    • CAA61571
    • AKOS006305377
    • BS-22144
    • SCHEMBL2259905
    • FT-0689718
    • PBUWDSBWYMQASI-UHFFFAOYSA-N
    • 3-Hydroxy-5-methyl-benzoic acid methyl ester
    • MDL: MFCD11007825
    • InChIKey: PBUWDSBWYMQASI-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H10O3/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5,10H,1-2H3
    • SMILES: CC1=CC(=CC(=C1)O)C(=O)OC

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 166.062994177g/mol
  • Heavy Atom Count: 12
  • Complexity: 167
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Methyl 5-hydroxy-3-methylbenzoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB29228-1g
Methyl 5-hydroxy-3-methylbenzoate
2615-71-6 95%
1g
$142.00 2024-04-20
abcr
AB559960-500 mg
Methyl 3-hydroxy-5-methylbenzoate, 95%; .
2615-71-6 95%
500MG
€188.30 2023-04-13
Alichem
A014003546-1g
Methyl 3-hydroxy-5-methylbenzoate
2615-71-6 97%
1g
$1490.00 2023-09-02
Ambeed
A943056-25g
Methyl 3-hydroxy-5-methylbenzoate
2615-71-6 95%
25g
$2129.0 2024-08-03
Apollo Scientific
OR907668-250mg
Methyl 5-hydroxy-3-methylbenzoate
2615-71-6 95%
250mg
£275.00 2025-02-20
Chemenu
CM154419-5g
Methyl 3-hydroxy-5-methylbenzoate
2615-71-6 95%
5g
$352 2023-01-09
Crysdot LLC
CD12090565-5g
Methyl 3-hydroxy-5-methylbenzoate
2615-71-6 95+%
5g
$372
TRC
M323520-25mg
Methyl 5-hydroxy-3-methylbenzoate
2615-71-6
25mg
$92.00 2023-05-17

Methyl 5-hydroxy-3-methylbenzoate Related Literature

  • 1. 764. The chemistry of fungi. Part XLVII. The constitution of ergochrysin A, secalonic acid A, and secalonic acid B
    J. W. ApSimon,J. A. Corran,N. G. Creasey,W. Marlow,W. B. Whalley,K. Y. Sim J. Chem. Soc. 1965 4144
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2615-71-6)Methyl 5-hydroxy-3-methylbenzoate
A939931
Purity:99%
Quantity:25g
Price($):1916.0